molecular formula C8H10O2 B8762597 2-Ethyl-3-oxocyclopent-1-ene-1-carbaldehyde CAS No. 83960-83-2

2-Ethyl-3-oxocyclopent-1-ene-1-carbaldehyde

Cat. No. B8762597
CAS RN: 83960-83-2
M. Wt: 138.16 g/mol
InChI Key: FOVZCJUJRYGHQG-UHFFFAOYSA-N
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Description

2-Ethyl-3-oxocyclopent-1-ene-1-carbaldehyde is a useful research compound. Its molecular formula is C8H10O2 and its molecular weight is 138.16 g/mol. The purity is usually 95%.
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properties

CAS RN

83960-83-2

Molecular Formula

C8H10O2

Molecular Weight

138.16 g/mol

IUPAC Name

2-ethyl-3-oxocyclopentene-1-carbaldehyde

InChI

InChI=1S/C8H10O2/c1-2-7-6(5-9)3-4-8(7)10/h5H,2-4H2,1H3

InChI Key

FOVZCJUJRYGHQG-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(CCC1=O)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

15.4 g (0.113 mole) of the vinyl compound 4 in 320 ml of THF was added to a 1-liter, round-bottom flask equipped with a 250 ml addition funnel and magnetic stirring bar. 4.4. ml of a solution prepared by solution of 0.783 g of osmium tetraoxide in 50 ml water was added dropwise. The mixture was stirred for 20 minutes and then a solution of 50.7 g (0.237 mole) sodium periodate in 396 ml of water was added over a 40-minute period. After completion of the addition the mixture was stirred for one hour and then filtered through a sintered glass funnel, using CHCl3 to wash the precipitate. The filtrate was extracted with CHCl3 and the combined chloroform extracts dried over anhydrous sodium sulfate (NaSO4). The CHCl3 was removed under reduced pressure to yield 15.0 g (0.109 mole, 96.2%) of a dark green crude liquid (aldehyde 5); uv max (95% ethanol) 247 and 256 nm; ir (neat) 1710 and 1670 cm-1 (C=O); nmr (CDCl3) δ9.7 (s, 1, C--H) and 1.2 (t, 3, --CH2 --CH3).
[Compound]
Name
vinyl
Quantity
15.4 g
Type
reactant
Reaction Step One
Name
Quantity
320 mL
Type
reactant
Reaction Step One
Quantity
50.7 g
Type
reactant
Reaction Step Two
Name
Quantity
396 mL
Type
solvent
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Quantity
0.783 g
Type
catalyst
Reaction Step Three

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